Acriflavine
Overview
Description
3,6-Diamino-10-methylacridinium chloride mixt. with 3,6-acridinediamine. Fluorescent dye used as a local antiseptic and also as a biological stain. It intercalates into nucleic acids thereby inhibiting bacterial and viral replication.
Scientific Research Applications
Cancer Therapy : ACF has been identified as a potential candidate for cancer chemotherapy, targeting DNA-dependent protein kinase catalytic subunit (DNA-PKcs) and exhibiting synergistic anti-tumor efficiency with melphalan in a p53-dependent manner (Cao et al., 2016). Additionally, ACF-loaded lipid nanocapsules have shown effectiveness in treating breast cancer, highlighting its role as a multimodal drug inhibiting hypoxia-inducible factors (HIF) pathways (Montigaud et al., 2018). ACF has also been reported to inhibit oncogenic STAT5 signaling in myeloid leukemia cells, suggesting its potential in treating hematopoietic tumors (Hallal et al., 2020).
Antiviral Properties : ACF has demonstrated efficacy against SARS-CoV-2 and other betacoronaviruses by inhibiting the papain-like protease (PLpro), suggesting its role as a potential therapeutic in the treatment of COVID-19 (Napolitano et al., 2021).
Ocular Disease Management : In the context of ocular diseases, ACF has been shown to suppress retinal and choroidal neovascularization, suggesting its therapeutic potential for retinal and choroidal vascular diseases (Zeng et al., 2017).
Antimalarial Activity : ACF has potent antimalarial activity, inhibiting the growth of asexual stages of both chloroquine-sensitive and resistant strains of Plasmodium falciparum. It clears malaria infection in vivo from the bloodstreams of mice infected with Plasmodium berghei, indicating its potential as an antimalarial agent (Dana et al., 2014).
properties
IUPAC Name |
acridine-3,6-diamine;10-methylacridin-10-ium-3,6-diamine;chloride |
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InChI |
InChI=1S/C14H13N3.C13H11N3.ClH/c1-17-13-7-11(15)4-2-9(13)6-10-3-5-12(16)8-14(10)17;14-10-3-1-8-5-9-2-4-11(15)7-13(9)16-12(8)6-10;/h2-8H,1H3,(H3,15,16);1-7H,14-15H2;1H |
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InChI Key |
PEJLNXHANOHNSU-UHFFFAOYSA-N |
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Canonical SMILES |
C[N+]1=C2C=C(C=CC2=CC3=C1C=C(C=C3)N)N.C1=CC(=CC2=NC3=C(C=CC(=C3)N)C=C21)N.[Cl-] |
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Molecular Formula |
C27H25ClN6 |
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DSSTOX Substance ID |
DTXSID30988185 |
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| Record name | 3,6-Diamino-10-methylacridin-10-ium chloride--acridine-3,6-diamine (1/1/1) | |
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Molecular Weight |
469.0 g/mol |
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Physical Description |
Brown to orange powder; Green fluorescence when diluted in water; [Hawley] |
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| Record name | Acriflavine | |
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Product Name |
Acriflavine | |
CAS RN |
8048-52-0, 65589-70-0, 69235-50-3, 68518-47-8, 8063-24-9 |
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| Record name | Acridinium, 3,6-diamino-10-methyl-, chloride, mixt. with 3,6-acridinediamine | |
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| Record name | Acriflavine [NF] | |
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